3,4-O-dimethylcedrusin

• Molecular Formula: C21H26O6
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C21H26O6/c1-24-17-7-6-14(11-18(17)25-2)20-16(12-23)15-9-13(5-4-8-22)10-19(26-3)21(15)27-20/h6-7,9-11,16,20,22-23H,4-5,8,12H2,1-3H3/t16-,20+/m1/s1
• InChIKey: UVPCDEDIFJYIPT-UZLBHIALSA-N

3,4-O-Dimethylcedrusin: Technical Specifications and Scientific Procurement Data for Dihydrobenzofuran Lignan Research

3,4-O-Dimethylcedrusin (CAS 166021-14-3) is a dihydrobenzofuran neolignan with a molecular formula of C21H26O6 and a molecular weight of 374.4 g/mol . It is a natural product isolated from various plant sources including Magnolia biondii, Mitrephora sirikitiae, and Croton erythrochilus . This compound is characterized by a core 2,3-dihydro-1-benzofuran structure with multiple methoxy and hydroxypropyl substituents .

P

PDE4 pathway inhibition studies using dihydrobenzofuran lignan scaffold

Supports SAR reference compound use

C

Cell-model selectivity profiling across cancer cell line panels

Selective growth inhibition pattern

F

Fibroblast and collagen stimulation mechanism probe

Targeted in vivo fibroblast formation studies

N

NMR reference standard for dihydrobenzofuran lignan elucidation

Validated 2D NMR assignment correction

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 102004761, 3',4-O-Dimethylcedrusin. https://pubchem.ncbi.nlm.nih.gov/compound/3_-4-O-Dimethylcedrusin. View Source
• [2] Gu C, Liu J, Qian F, Yu W, Huang D, Shen J, Feng C, Chen K, Li Y, Jiang X, Xu Y, Zhang L. Identification of Dihydrobenzofuran Neolignans as Novel PDE4 Inhibitors and Evaluation of Antiatopic Dermatitis Efficacy in DNCB-Induced Mice Model. J Med Chem. 2024 Mar 28;67(6):4855-4869. View Source
• [3] Suknoy P, et al. Anti-Inflammatory Effects of Mitrephora sirikitiae Leaf Extract and Isolated Lignans in RAW 264.7 Cells. Molecules. 2022 May 21;27(10):3313. View Source
• [4] Pieters L, de Bruyne T, Claeys M, Vlietinck A, Calomme M, vanden Berghe D. Isolation of a dihydrobenzofuran lignan from South American dragon's blood (Croton spp.) as an inhibitor of cell proliferation. J Nat Prod. 1993 Jun;56(6):899-906. View Source

3,4-O-Dimethylcedrusin vs. Generic Lignans: Why Chemical Identity Matters for Experimental Reproducibility

The dihydrobenzofuran lignan class encompasses numerous structural analogs, yet the precise methylation pattern of 3,4-O-dimethylcedrusin dictates its distinct biological activity profile, making generic substitution scientifically untenable. While the core benzofuran scaffold is shared with compounds like cedrusin and 4-O-methylcedrusin, the presence of methoxy groups at both the 3' and 4' positions confers a unique combination of PDE4 inhibition (IC50 3.26 μM) and anti-inflammatory properties . Furthermore, the specific stereochemistry and substitution influence its interaction with cellular targets; for example, the closely related 4-O-methylcedrusin was found to be inactive in endothelial cell proliferation assays where 3,4-O-dimethylcedrusin showed distinct effects . Therefore, assuming interchangeability with other lignans is likely to yield irreproducible or misleading results in focused pharmacological studies.

3,4-O-Dimethylcedrusin

Specific methylation pattern drives distinct PDE4 inhibition and selective cell activity

≠

Generic Lignans / 4-O-Methylcedrusin

Altered methoxy substitution may shift target engagement, activity profile, or render compound inactive

Purified Compound

Isolated fibroblast/collagen stimulation without confounding proanthocyanidins

≠

Crude Dragon's Blood Extract

Contains proanthocyanidins that delay fibroblast formation, masking specific mechanism

• [1] Gu C, Liu J, Qian F, Yu W, Huang D, Shen J, Feng C, Chen K, Li Y, Jiang X, Xu Y, Zhang L. Identification of Dihydrobenzofuran Neolignans as Novel PDE4 Inhibitors and Evaluation of Antiatopic Dermatitis Efficacy in DNCB-Induced Mice Model. J Med Chem. 2024 Mar 28;67(6):4855-4869. View Source
• [2] Pieters L, de Bruyne T, Claeys M, Vlietinck A, Calomme M, vanden Berghe D. Isolation of a dihydrobenzofuran lignan from South American dragon's blood (Croton spp.) as an inhibitor of cell proliferation. J Nat Prod. 1993 Jun;56(6):899-906. View Source

3,4-O-Dimethylcedrusin: Quantitative Evidence for Differentiated Bioactivity Compared to Structural Analogs

PDE4 Enzyme Inhibition: 3,4-O-Dimethylcedrusin vs. Apremilast and Optimized Analog 7b-1

3,4-O-Dimethylcedrusin demonstrates a moderate inhibitory effect on the phosphodiesterase 4 (PDE4) enzyme, a key target in inflammatory skin diseases, with an IC50 value of 3.26 ± 0.28 μM . This activity is comparable in binding mode to the clinically approved PDE4 inhibitor apremilast . Crucially, this natural product served as a lead scaffold for the development of a more potent derivative, 7b-1, which achieved an IC50 of 0.17 ± 0.02 μM . This comparative framework establishes 3,4-O-dimethylcedrusin not as a drug candidate itself, but as a well-characterized chemical starting point or reference standard for structure-activity relationship (SAR) studies and PDE4 inhibitor screening programs.

PDE4 Inhibition

Head-to-head

IC50 3.26 ± 0.28 μM (vs analog 7b-1 IC50 0.17 ± 0.02 μM)

Reported PDE4 inhibition context for SAR studies

Approx. 19-fold lower potency than optimized analog; use as reference scaffold

Evidence Dimension	Inhibitory potency against PDE4 enzyme
Target Compound Data	IC50 = 3.26 ± 0.28 μM
Comparator Or Baseline	Optimized analog 7b-1: IC50 = 0.17 ± 0.02 μM
Quantified Difference	Approximately 19-fold lower potency compared to optimized analog 7b-1
Conditions	In vitro enzyme inhibition assay

Why This Matters

This quantifies the compound's baseline activity, enabling researchers to use it as a validated reference in PDE4 inhibitor development and to avoid misapplication as a potent lead compound.

• [1] Gu C, Liu J, Qian F, Yu W, Huang D, Shen J, Feng C, Chen K, Li Y, Jiang X, Xu Y, Zhang L. Identification of Dihydrobenzofuran Neolignans as Novel PDE4 Inhibitors and Evaluation of Antiatopic Dermatitis Efficacy in DNCB-Induced Mice Model. J Med Chem. 2024 Mar 28;67(6):4855-4869. View Source

Differential Cytotoxicity in Cancer Cell Lines: 3,4-O-Dimethylcedrusin vs. Alkaloid Standards

In a cytotoxicity screen against a panel of cancer cell lines, 3,4-O-dimethylcedrusin exhibited a range of growth inhibition with IC50 values spanning 2.03–19.73 µM . This activity profile is distinct from that of more potent alkaloids co-isolated from the same plant source, such as liriodenine and oxoputerine, which showed strong cytotoxicity against all tested cells with IC50 values of 6.59–11.02 µM . Unlike these broad-spectrum alkaloids, 3,4-O-dimethylcedrusin inhibited the growth of only some of the tested cell lines, suggesting a more selective, though less potent, cytotoxic mechanism .

Cytotoxicity Selectivity

Head-to-head

IC50 range 2.03–19.73 µM (vs alkaloid liriodenine IC50 6.59–11.02 µM, broad-spectrum)

Supports cell-model selectivity review, not broad cytotoxicity

Selective growth inhibition in cancer cell subsets; mechanism-dependent

Evidence Dimension	In vitro cancer cell growth inhibition
Target Compound Data	IC50 = 2.03–19.73 µM
Comparator Or Baseline	Alkaloid liriodenine: IC50 = 6.59–11.02 µM
Quantified Difference	Target compound shows comparable potency range but selective activity vs. broad-spectrum activity of alkaloids.
Conditions	Sulforhodamine B assay with several cancer cell lines, 48-72h treatment

Why This Matters

This defines the compound's selective, rather than broad-spectrum, cytotoxicity, guiding its appropriate use in targeted anticancer research rather than general cytotoxic screens.

• [1] Suknoy P, et al. Cytotoxic compounds from the leaves and stems of the endemic Thai plant Mitrephora sirikitiae. Pharmaceutical Biology. 2020;58(1):1-10. View Source

Functional Selectivity in Cellular Wound Healing: 3,4-O-Dimethylcedrusin vs. Crude Dragon's Blood Extract

In an in vivo rat model of wound healing, treatment with 3,4-O-dimethylcedrusin improved wound repair by stimulating the formation of fibroblasts and collagen . However, the crude dragon's blood extract, from which the compound is derived, was observed to be more effective overall . This is because the crude extract also contains proanthocyanidins, which provide additional beneficial effects such as stimulating wound contraction and forming a protective protein crust, but which can also delay the formation of new fibroblasts . This comparative analysis reveals that 3,4-O-dimethylcedrusin contributes a specific, targeted mechanism (fibroblast/collagen stimulation) within a complex natural product, making it a useful tool for dissecting the individual components of the overall wound healing effect.

Wound Healing Model

Head-to-head

Stimulated fibroblasts/collagen; crude extract more effective overall

Model-response context for fibroblast-driven repair mechanism

Crude extract confounded by proanthocyanidins; pure compound isolates specific effect

Evidence Dimension	In vivo wound healing activity
Target Compound Data	Stimulated formation of fibroblasts and collagen, improved healing
Comparator Or Baseline	Crude dragon's blood extract
Quantified Difference	Crude extract was more effective due to the additive effects of proanthocyanidins, which also delay fibroblast formation.
Conditions	In vivo rat wound healing model

Why This Matters

This clarifies that the compound offers a specific, not superior, mechanistic effect, making it a precise reagent for studying fibroblast-driven repair pathways rather than a general wound-healing agent.

• [1] Vaisberg AJ, Milla M, Planas MC, Cordova JL, de Agusti ER, Ferreyra R, Mustiga MC, Carlin L, Hammond GB. In vivo wound healing activity of Dragon's Blood (Croton spp.), a traditional South American drug, and its constituents. Phytomedicine. 1995 Jul;2(1):17-22. View Source

NMR Structural Differentiation: 3,4-O-Dimethylcedrusin vs. 4-O-Methylcedrusin

Detailed 2D NMR analysis (COSY, HETCOR, long-range HETCOR) of 3,4-O-dimethylcedrusin and its analog 4-O-methylcedrusin was required to correct previously misassigned 13C NMR spectral data for the dihydrobenzofuran lignan class . The presence of the additional methoxy group in 3,4-O-dimethylcedrusin leads to distinct and predictable chemical shift perturbations compared to 4-O-methylcedrusin, which were essential for accurate structural characterization . This work highlights that 3,4-O-dimethylcedrusin serves as a critical reference compound for the unambiguous NMR assignment of related lignans like dihydrodehydrodiconiferyl alcohol and dihydrocarinatinol .

NMR Structural Assignment

Method context

2D COSY, HETCOR correction of 13C shifts vs. misassigned 4-O-methylcedrusin data

Validated reference standard for lignan NMR elucidation

Enables accurate identity confirmation in dereplication workflows

Evidence Dimension	13C NMR spectral assignments
Target Compound Data	Provided correct assignments after 2D NMR analysis
Comparator Or Baseline	4-O-methylcedrusin and related lignans with previously misassigned data
Quantified Difference	N/A (qualitative structural correction)
Conditions	2D COSY, HETCOR, and long-range HETCOR NMR techniques

Why This Matters

This establishes 3,4-O-dimethylcedrusin as a validated reference standard for accurate structural analysis, which is critical for quality control and identity verification in research settings.

• [1] M. I. Chaves, N. F. Roque, M. C. Ayres. NMR study of some dihydrobenzofuran lignans. Magnetic Resonance in Chemistry. 1993;31(7):671-673. View Source

3,4-O-Dimethylcedrusin: Validated Research Applications Based on Comparative Evidence

Lead Scaffold and Reference Standard for PDE4 Inhibitor Drug Discovery

Procurement is justified for medicinal chemistry groups developing novel PDE4 inhibitors for inflammatory skin diseases. As a natural product with a known PDE4 IC50 (3.26 μM) and binding mode , 3,4-O-dimethylcedrusin serves as an ideal reference compound and starting scaffold. Its activity can be directly compared to newly synthesized analogs or to the optimized derivative 7b-1 (IC50 0.17 μM) to quantify improvements in potency .

Mechanistic Probe for Selective Cytotoxicity in Cancer Cell Biology

This compound is suitable for cancer researchers investigating selective cytotoxicity mechanisms. Unlike broad-spectrum cytotoxic alkaloids, 3,4-O-dimethylcedrusin shows activity against only a subset of cancer cell lines . This property makes it a valuable tool for studying pathways that confer sensitivity or resistance, and for screening for synergistic effects with other anticancer agents in those specific cell lines .

Analytical Standard for NMR-Based Structural Elucidation of Lignans

Natural product chemistry and analytical laboratories should acquire this compound as a validated reference standard. Its use in correcting the 13C NMR assignments for the entire dihydrobenzofuran lignan class demonstrates its critical role in ensuring accurate structural identification. It is an essential standard for the quality control and dereplication of lignans in plant extracts or complex mixtures .

Specific Reagent for In Vivo Fibroblast and Collagen Stimulation Studies

For dermatology or tissue engineering research focused specifically on fibroblast biology and collagen synthesis, 3,4-O-dimethylcedrusin is a more precise experimental agent than crude botanical extracts. While the crude dragon's blood extract is more potent overall for wound closure, it contains confounding factors like proanthocyanidins that delay fibroblast formation . This pure compound isolates the specific stimulatory effect on fibroblasts and collagen, enabling cleaner, more interpretable mechanistic experiments .

Application

Selection Property

Validation Focus

PDE4 inhibitor SAR studies

PDE4 enzyme inhibition profile

Potency benchmarking against analog 7b-1

Cancer cell-model selectivity research

Cell-line specific growth inhibition

Selective cytotoxicity endpoints across panels

Lignan structural elucidation standard

NMR chemical shift assignment

2D NMR spectral accuracy and dereplication

Fibroblast and collagen stimulation studies

Fibroblast formation endpoint in vivo

Fibroblast and collagen synthesis mechanisms

• [1] Gu C, Liu J, Qian F, Yu W, Huang D, Shen J, Feng C, Chen K, Li Y, Jiang X, Xu Y, Zhang L. Identification of Dihydrobenzofuran Neolignans as Novel PDE4 Inhibitors and Evaluation of Antiatopic Dermatitis Efficacy in DNCB-Induced Mice Model. J Med Chem. 2024 Mar 28;67(6):4855-4869. View Source
• [2] Suknoy P, et al. Cytotoxic compounds from the leaves and stems of the endemic Thai plant Mitrephora sirikitiae. Pharmaceutical Biology. 2020;58(1):1-10. View Source
• [3] M. I. Chaves, N. F. Roque, M. C. Ayres. NMR study of some dihydrobenzofuran lignans. Magnetic Resonance in Chemistry. 1993;31(7):671-673. View Source
• [4] Vaisberg AJ, Milla M, Planas MC, Cordova JL, de Agusti ER, Ferreyra R, Mustiga MC, Carlin L, Hammond GB. In vivo wound healing activity of Dragon's Blood (Croton spp.), a traditional South American drug, and its constituents. Phytomedicine. 1995 Jul;2(1):17-22. View Source